Sodium nifurstyrenate
Sodium nifurstyrenate
Brand Name:
Vulcanchem
CAS No.:
54992-23-3
VCID:
VC20802602
InChI:
InChI=1S/C13H9NO5.Na/c15-13(16)10-4-1-9(2-5-10)3-6-11-7-8-12(19-11)14(17)18;/h1-8H,(H,15,16);/q;+1/p-1/b6-3+;
SMILES:
C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+]
Molecular Formula:
C13H8NNaO5
Molecular Weight:
281.2 g/mol
Sodium nifurstyrenate
CAS No.: 54992-23-3
Cat. No.: VC20802602
Molecular Formula: C13H8NNaO5
Molecular Weight: 281.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 54992-23-3 |
|---|---|
| Molecular Formula | C13H8NNaO5 |
| Molecular Weight | 281.2 g/mol |
| IUPAC Name | sodium;4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]benzoate |
| Standard InChI | InChI=1S/C13H9NO5.Na/c15-13(16)10-4-1-9(2-5-10)3-6-11-7-8-12(19-11)14(17)18;/h1-8H,(H,15,16);/q;+1/p-1/b6-3+; |
| Standard InChI Key | FGNXRHWAZABZSZ-ZIKNSQGESA-M |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
| SMILES | C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
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